Quinoline-3-carboxylic acid

• IUPAC Name: quinoline-3-carboxylic acid
• InChI: InChI=1S/C10H7NO2/c12-10(13)8-5-7-3-1-2-4-9(7)11-6-8/h1-6H,(H,12,13)
• InChI Key: DJXNJVFEFSWHLY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C=N2)C(=O)O
• Molecular Formula: C10H7NO2
• DSSTOX Substance ID: DTXSID90215101
• Molecular Weight: 173.17 g/mol
• CAS RN: 6480-68-8

Description

Quinoline-3-carboxylic acid, also known as 3-quinolinecarboxylic acid, is a derivative of quinoline. It is a white to slightly beige powder. It has been reported to have antimicrobial activity.

Synthesis Analysis

The synthesis of quinoline-3-carboxylic acid involves several steps. The 2-chloroquinoline-3-carbaldehydes were synthesized from acetanilides with the excess of Vilsmeier complex. The key intermediates are 2-chloroquinoline-3-carboxylic acids, which were obtained by means of oxidation with silver nitrate in alkaline medium. A series of 2-oxo-1,2-dihydroquinoline-3-carboxylic acids were obtained after hydrolysis of chlorine in position 2 of quinoline by treatment with boiling acetic acid with the addition of water.

Molecular Structure Analysis

Quinoline-3-carboxylic acid has a molecular formula of C10H7NO2. The structure of quinoline-3-carboxylic acid includes a benzene ring fused with a pyridine ring, with a carboxylic acid group attached at the 3-position.

Chemical Reactions Analysis

Quinoline-3-carboxylic acid has been used in the synthesis of covalent organic frameworks via Doebner reactions. These frameworks have shown potential for applications in nanofiltration.

Physical And Chemical Properties Analysis

Quinoline-3-carboxylic acid is a white to slightly beige powder. It has a molecular formula of C10H7NO2 and a molecular weight of 173.17.

Scientific Research Applications

Medicinal Chemistry and Drug Design

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Antioxidant Activity

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Antiproliferative Agent

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Antibacterial Activity

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Antifungal Activity

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Antimalarial Activity

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Anthelmintic Activity

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Anticonvulsant, Cardiotonic, Anti-inflammatory, and Analgesic Activities

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Mechanism of Action

Target of Action

Quinoline-3-carboxylic acid, a derivative of the quinoline compound, has been found to have significant biological activity. It is a vital scaffold for leads in drug discovery and plays a major role in the field of medicinal chemistry Quinoline derivatives have been reported to inhibit the proliferation of various cancer cells .

Mode of Action

Quinoline derivatives have been reported to exhibit their anticancer activities through the inhibition of tubulin polymerization, different kinases, topoisomerases, or by affecting dna cleavage activity .

Biochemical Pathways

Quinoline and its derivatives are known to affect various biological and pharmaceutical activities .

Pharmacokinetics

The pharmacokinetics of quinoline derivatives are an active area of research .

Result of Action

Quinoline-3-carboxylic acid has demonstrated significant antibacterial activity against various plant bacteria in vitro . Furthermore, it has shown a potent protective effect against Acidovorax citrulli, with an efficacy of 68.56% at 200 μg/mL . The treatment of Acidovorax citrulli cells with Quinoline-3-carboxylic acid resulted in a curved and sunken cell morphology, along with destroyed cell membrane integrity .

Action Environment

The action of Quinoline-3-carboxylic acid can be influenced by environmental factors. For instance, the unionized/nonpolar form in the acidic cancer tissue environment enhances the drug absorption ion in an acidic medium . This leads to better activity against cancer cells due to the minimal distribution of the drug in noncancerous cells .

Future Directions

Quinoline-3-carboxylic acid and its derivatives have shown potential for future drug development. They have been studied as inhibitors of protein kinase CK2, and their interaction with DNA has been reported. The development of new effective inhibitors of CK2 is still actual. The recent in vivo and in vitro screening reported by scientists may pave the way for novel drug development. The derivatives of 3-quinoline carboxylic acid were found to inhibit CK2 with IC50 in the range from 0.65 to 18.2 μM. The most active inhibitors were found among tetrazolo-quinoline-4-carboxylic acid and 2-aminoquinoline-3-carboxylic acid derivatives. These findings suggest that quinoline-3-carboxylic acid and its derivatives could be promising candidates for the development of new drugs targeting neurodegenerative disorders.

Synthesis routes and methods

Procedure details

An aqueous solution containing 2-(4-isopropyl-4-methyl-5-oxo-2-imidazolin-2-yl)3-quinolinecarboxylic acid (12.44 g, 88.42% pure) and isopropylamine (2.83 g) in 11 liters of water to provide the equivalent of from 0.5 to 4 grams per hectare of the 3-quinolinecarboxylic acid, is added to a spray tank containing a 46% aqueous solution of (2-chloroethyl)trimethylammonium chloride containing choline chloride to provide the equivalent of from 920 to 1610 grams per hectare of this active ingredient. Water is then added to provide a total spray volume of from 100 to 400 liters per hectare.

Q & A

Q1: What is the primary mechanism of action for quinoline-3-carboxylic acid derivatives as antibacterial agents?

A: Quinoline-3-carboxylic acid derivatives, often referred to as quinolones, exert their antibacterial effects primarily by inhibiting bacterial enzymes essential for DNA replication. These enzymes, DNA gyrase and topoisomerase IV, are crucial for maintaining the topological state of DNA, which is necessary for bacterial survival and proliferation. []

Q2: How do quinolones interact with DNA gyrase and topoisomerase IV?

A: Quinolones bind to the enzyme-DNA complex, forming a stable ternary complex that disrupts DNA replication. This interaction leads to the accumulation of double-stranded DNA breaks, ultimately causing bacterial cell death. []

Q3: Are there structural differences in the way quinolones interact with DNA gyrase and topoisomerase IV?

A: Yes, while both enzymes are targeted, certain structural features of quinolones can influence their binding affinity for one enzyme over the other. For instance, besifloxacin exhibits a more balanced activity against both enzymes compared to other fluoroquinolones. []

Q4: What is the significance of the C-7 substituent in quinolone antibacterial activity?

A: The C-7 substituent plays a crucial role in enhancing antibacterial activity. Studies indicate that a 2-aminoethylthio group at C-7 significantly improves in vitro antibacterial activity. []

Q5: How do C-5 substituents affect the antibacterial potency of quinolones?

A: Modifications at the C-5 position also impact activity. Research suggests the following order of increasing activity based on C-5 substituents: OH < F < H < NH2. []

Q6: Are there quinolone derivatives with activity against drug-resistant bacteria?

A: Yes, certain quinolone derivatives show promise against drug-resistant strains. For instance, compounds like 7-substituted-6-fluoro-1-fluoromethyl-4-oxo-4H-[1,3]thiazeto[3,2-a]quinoline-3-carboxylic acid derivatives (2a-1) have demonstrated excellent in vitro and in vivo activity against both gram-negative and gram-positive bacteria, including quinolone-resistant and Methicillin-resistant Staphylococcus aureus. []

Q7: What is the molecular formula of a simple quinoline-3-carboxylic acid?

A7: The molecular formula for the unsubstituted quinoline-3-carboxylic acid is C10H7NO2.

Q8: How are substituted quinoline-3-carboxylic acid derivatives typically synthesized?

A: Various synthetic strategies have been explored, often involving multi-step reactions. For example, the synthesis of 6,7-dihalogen-N-ethyl-4-oxo-l, 4-dihydroquinoline-3-carboxylic acids (3a, b) begins with 3,4-dihalogen-anilines and proceeds through N-ethylation, reaction with ortho formic ester and Meldrum's acid, and ultimately, intramolecular cyclization. []

Q9: Can you provide an example of a one-pot synthesis for specific quinoline-3-carboxylic acid derivatives?

A: Yes, a one-pot three-step synthesis has been reported for 2-(1-benzofuran-2-yl)quinoline-3-carboxylic acid derivatives. This efficient method involves a Williamson ether synthesis, hydrolysis of an ester group at the quinoline ring C-3 position, and finally, an intramolecular electrophilic cyclization reaction. []

Q10: How do structural modifications influence the biological activity of quinolone-3-carboxylic acid derivatives?

A10: SAR studies reveal that even subtle structural changes significantly impact a quinolone's potency, spectrum of activity, and potential for resistance development.

Q11: What are some critical structural modifications that impact the antibacterial activity of quinolones?

A: Substitutions at positions C-6, C-7, and C-8, particularly with fluorine or other halogens, often enhance activity against Gram-negative bacteria. The nature of the substituent at N-1 also affects activity, with cyclopropyl groups being frequently incorporated. [, ]

Q12: What are some examples of substituents at the C-7 position and their effects?

A: Various groups, including piperazine, pyrrolidine, and substituted amine moieties, have been explored at C-7. These modifications modulate not only antibacterial potency but also pharmacokinetic properties. For instance, a piperazinyl group at C-7 is found in many clinically relevant quinolones. [, , ]

Q13: Are quinolone-3-carboxylic acid derivatives susceptible to photodegradation?

A: Yes, like many pharmaceuticals, these compounds can degrade upon exposure to light. For example, besifloxacin undergoes photodegradation under both aerobic and anaerobic conditions when irradiated with UV-A light. [, ]

Q14: What are the potential consequences of photodegradation for quinolone-containing medications?

A: Photodegradation can lead to the formation of less active or potentially toxic byproducts. It also compromises the stability and effectiveness of the drug formulation. []

Q15: What is known about the pharmacokinetics of quinolone-3-carboxylic acid derivatives?

A: Pharmacokinetic properties vary widely depending on the specific substituents present. Factors such as lipophilicity, ionization state, and molecular weight contribute to their absorption, distribution, metabolism, and excretion profiles. []

Q16: Do quinolones exhibit interactions with drug transporters?

A: Yes, some quinolones interact with drug transporters, particularly those belonging to the ATP-binding cassette (ABC) transporter family. These interactions can affect the absorption, distribution, and elimination of quinolones, potentially leading to drug-drug interactions or altered pharmacokinetic profiles. []

Q17: How does bacterial resistance to quinolone-3-carboxylic acid derivatives develop?

A: Resistance to quinolones can arise through various mechanisms, including mutations in the genes encoding DNA gyrase and topoisomerase IV, reducing drug binding affinity. Other mechanisms include increased efflux of the drug from the bacterial cell, reduced drug uptake, and protection of the target enzymes by other proteins. []

Q18: Is there cross-resistance between quinolones and other classes of antibacterial agents?

A: While cross-resistance between quinolones and other classes like β-lactams is not generally observed, it can occur with agents that share similar mechanisms of action or resistance determinants. For instance, the use of one quinolone might select for bacteria with mutations that also confer resistance to other quinolones. []

Q19: Are there specific patient populations where quinolone use requires caution?

A: Yes, caution is advised in patients with a history of seizures, as quinolones can lower the seizure threshold. They should also be used with caution in patients with known or suspected glucose-6-phosphate dehydrogenase (G6PD) deficiency, as they may precipitate hemolysis. []

Q20: Beyond their antibacterial properties, are there other potential applications for quinoline-3-carboxylic acid derivatives?

A: Yes, research suggests that quinoline derivatives hold promise in various therapeutic areas, including antiviral, anticancer, and anti-inflammatory applications. [, ]

Q21: Can you elaborate on the potential of quinolones as antiviral agents?

A: Certain quinoline derivatives have demonstrated inhibitory activity against viral enzymes like HIV-1 reverse transcriptase. For example, 6-chloro-1,4-dihydro-4-oxo-1-(beta-D-ribofuranosyl)-quinoline-3-carboxylic acid (compound A) shows promise as an HIV-1 inhibitor by targeting the enzyme reverse transcriptase. []

Q22: What are some key challenges in developing new quinolone-based drugs?

A: Challenges include overcoming existing bacterial resistance mechanisms, mitigating potential toxicity concerns, and optimizing pharmacokinetic properties for improved efficacy and safety profiles. []